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Compound of Interest

Compound Name: 3,5-Dinitrobenzoyl chloride

Cat. No.: B106864

For researchers and professionals in the scientific community, the proper handling and disposal
of hazardous chemicals is a cornerstone of laboratory safety and environmental responsibility.
3,5-Dinitrobenzoyl chloride, a reactive and corrosive compound, necessitates a stringent
disposal protocol to mitigate risks. This guide provides essential, step-by-step instructions for

its safe management and disposal, ensuring the protection of personnel and compliance with
regulatory standards.

Key Chemical and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling. The
following table summarizes the key quantitative data for 3,5-Dinitrobenzoyl chloride.

Property Value Citations
Melting Point 68-69 °C [1][2]
Boiling Point 196 °C at 11 mm Hg [1]
Storage Temperature (I)?Fe)frigerate at2-8°C(36-40 [3]

UN Number (Transport) UN1759 or UN3261 [41[5]
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Experimental Protocol: Disposal of 3,5-
Dinitrobenzoyl Chloride

This protocol outlines the necessary steps for the safe disposal of 3,5-Dinitrobenzoyl
chloride, from initial handling to final waste collection. It is imperative to adhere to all
institutional and local regulations regarding hazardous waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear chemical splash goggles or safety glasses that comply with OSHA's
eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[6][7]

Skin Protection: Use appropriate chemical-resistant gloves and protective clothing to prevent
any skin exposure.[6][7]

Respiratory Protection: In situations where dust may be generated or ventilation is
inadequate, a NIOSH/MSHA-approved respirator should be used.[6][8]

Ventilation: Always handle 3,5-Dinitrobenzoyl chloride in a well-ventilated area, preferably
within a chemical fume hood.[6][9]

Water Avoidance: This compound reacts with water and moisture to produce toxic and
corrosive hydrogen chloride gas.[6][9] Ensure the work area and all equipment are dry.

2. Management of Spills and Leaks:

In the event of a spill, immediate and careful action is required.

o Evacuate: Non-essential personnel should evacuate the immediate area.[5][9]

o Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or fumes.[6][9]

o Containment (Minor Spills): For small spills, carefully sweep or vacuum the material. Avoid
generating dust.[6][7] Place the collected material into a clean, dry, and appropriately labeled
waste container.[6][7]
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Containment (Major Spills): For larger spills, use an inert absorbent material such as sand or
silica gel to soak up the substance before collection.[8]

Cleanup: After the material has been removed, decontaminate the area according to your
institution's established procedures.

Do Not Use Water: Never use water to clean up a spill of 3,5-Dinitrobenzoyl chloride, as
this will create a hazardous situation.[3][9]

. Waste Collection and Storage:

Container: Place all waste 3,5-Dinitrobenzoyl chloride, including contaminated materials
from spills, into a designated, clean, and dry hazardous waste container.[6][7] The container
must be compatible with the chemical; do not use aluminum or galvanized containers.[7]

Labeling: Clearly label the waste container as "Hazardous Waste: 3,5-Dinitrobenzoyl
Chloride," and include any other information required by your institution and local
regulations.

Segregation: Do not mix 3,5-Dinitrobenzoyl chloride waste with other waste streams,
particularly strong oxidizing agents, bases, or agueous waste.[5][6][9]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated
for corrosive hazardous waste.[7][9] The storage area should be secure and away from
incompatible materials.[7]

. Final Disposal Procedure:

Professional Disposal: The disposal of 3,5-Dinitrobenzoyl chloride must be conducted
through an approved and licensed hazardous waste disposal company.[4][5][9]

Regulatory Compliance: Ensure that all disposal activities are in full compliance with federal,
state, and local environmental regulations.[3][5][8]

Documentation: Maintain accurate records of the waste generated, its storage, and its final
disposal, as required by law.
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Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3,5-Dinitrobenzoyl chloride.
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Caption: Disposal workflow for 3,5-Dinitrobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

